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Compound of Interest

Compound Name: 6-Bromo-2-hexanol

Cat. No.: B16076331

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the analytical methodologies

required for the complete structure elucidation of 6-Bromo-2-hexanol (CAS No. 53574-39-9).

The document details the predicted spectroscopic data based on foundational principles and

comparison with analogous structures. Standard experimental protocols for synthesis and

spectroscopic analysis are provided, catering to researchers in organic synthesis, medicinal

chemistry, and drug development. The logical workflow for structural confirmation is visually

represented to aid in understanding the analytical process.

Chemical Identity
6-Bromo-2-hexanol is a bifunctional organic molecule featuring a secondary alcohol at the C2

position and a terminal bromine atom at the C6 position. Its structure presents a chiral center at

C2.
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Property Value Source

Molecular Formula C₆H₁₃BrO PubChem[1]

IUPAC Name 6-bromohexan-2-ol PubChem[1]

Molecular Weight 181.07 g/mol PubChem

Structure
CH₃-CH(OH)-CH₂-CH₂-CH₂-

CH₂-Br

Spectroscopic Analysis (Predicted Data)
Due to the limited availability of published experimental spectra for 6-Bromo-2-hexanol, this

section details the predicted spectroscopic characteristics derived from the analysis of its

constituent functional groups and comparison with structurally related compounds such as 2-

hexanol and 6-bromo-1-hexanol.

¹H NMR Spectroscopy
The proton NMR spectrum is predicted to show six distinct signals. The presence of two

electronegative atoms (O and Br) at opposite ends of the alkyl chain will influence the chemical

shifts of the adjacent protons.

Table 1: Predicted ¹H NMR Data for 6-Bromo-2-hexanol (Solvent: CDCl₃)
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Position
(Proton)

Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Rationale

H1 (CH₃) ~1.20 Doublet (d) 3H
Adjacent to the

CH(OH) group.

H2 (CHOH) ~3.80
Sextet or

Multiplet
1H

Deshielded by

the adjacent

hydroxyl group.

H6 (CH₂Br) ~3.40 Triplet (t) 2H

Deshielded by

the terminal

bromine atom.

H3, H4, H5 (-

CH₂-)
1.40 - 1.90 Multiplets (m) 6H

Overlapping

signals of the

central

methylene

groups.

OH
Variable (e.g.,

~2.0)

Broad Singlet (br

s)
1H

Chemical shift is

concentration

and temperature

dependent.

Comparison to Isomers: Unlike its isomer 6-bromo-1-hexanol, which would show a triplet at

~3.64 ppm for the HO-CH₂- protons, the key signal for 6-Bromo-2-hexanol is the methine

proton (CHOH) at ~3.80 ppm. Furthermore, the presence of a doublet for the methyl group (H1)

is characteristic of the C2-ol structure, which would be absent in the C1-ol isomer.[2]

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum is expected to display six unique signals,

corresponding to the six carbon atoms in the molecule.

Table 2: Predicted ¹³C NMR Data for 6-Bromo-2-hexanol (Solvent: CDCl₃)
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Carbon Position
Predicted Chemical Shift
(δ, ppm)

Rationale

C1 (CH₃) ~23

Standard methyl group

adjacent to a secondary

alcohol.

C2 (CHOH) ~68
Carbon bearing the hydroxyl

group.

C3 ~38
Methylene carbon adjacent to

the C2-OH group.

C4 ~25
Methylene carbon in the

middle of the chain.

C5 ~32
Methylene carbon β to the

bromine atom.

C6 (CH₂Br) ~33
Carbon bearing the bromine

atom.

Comparison to Isomers: In contrast, 6-bromo-1-hexanol would show its C1 carbon (bearing the

OH group) at approximately 62 ppm and its C6 carbon (bearing the Br) at around 34 ppm. The

presence of a signal around 68 ppm is a strong indicator of a secondary alcohol at the C2

position.

Infrared (IR) Spectroscopy
The IR spectrum will be dominated by absorptions from the hydroxyl and alkyl C-H bonds.

Table 3: Predicted IR Absorption Bands for 6-Bromo-2-hexanol
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Functional Group
Predicted Frequency
(cm⁻¹)

Description

O-H (Alcohol) 3500 - 3200 Strong, Broad

C-H (sp³) 3000 - 2850 Strong, Sharp

C-O (Alcohol) 1150 - 1050 Strong

C-Br 650 - 550 Medium to Strong

The key diagnostic peak is the broad O-H stretch, confirming the presence of the alcohol

functional group.

Mass Spectrometry (MS)
Electron Ionization (EI) mass spectrometry is expected to yield a molecular ion peak and

several characteristic fragment ions.

Table 4: Predicted Key Mass Spectrometry Fragments for 6-Bromo-2-hexanol

m/z Value Proposed Fragment Notes

180/182 [M]⁺

Molecular ion peak. The two

peaks of ~1:1 intensity are due

to the natural abundance of

⁷⁹Br and ⁸¹Br isotopes.

162/164 [M - H₂O]⁺
Loss of water from the

molecular ion.

101 [M - Br]⁺ Loss of the bromine radical.

45 [CH₃CHOH]⁺

α-cleavage, a characteristic

fragmentation of secondary

alcohols. This is a strong

diagnostic peak.

81/83 [CH₂CH₂Br]⁺ Cleavage of the C3-C4 bond.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b16076331/docs?utm_src=pdf-body#structure-elucidation-of-6-bromo-2-hexanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16076331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The presence of the M/M+2 isotopic pattern for bromine-containing fragments and the strong

peak at m/z 45 would be compelling evidence for the structure of 6-Bromo-2-hexanol.

Experimental Protocols
Synthesis of 6-Bromo-2-hexanol
A plausible synthetic route involves the reduction of 6-bromo-2-hexanone.

Step 1: Synthesis of 6-Bromo-2-hexanone This precursor can be synthesized from 1,3-

bromochloropropane and ethyl acetoacetate through cyclization, followed by ring-opening,

elimination, and bromination steps.[3][4]

Step 2: Reduction of 6-Bromo-2-hexanone to 6-Bromo-2-hexanol

Materials: 6-bromo-2-hexanone, Sodium borohydride (NaBH₄), Methanol (or Ethanol),

Diethyl ether, Saturated aqueous ammonium chloride (NH₄Cl), Anhydrous magnesium

sulfate (MgSO₄).

Procedure:

Dissolve 6-bromo-2-hexanone (1.0 eq) in methanol in a round-bottom flask and cool the

solution to 0 °C in an ice bath.

Slowly add sodium borohydride (1.1 eq) portion-wise, ensuring the temperature remains

below 10 °C.

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 1-2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the starting material is consumed, cool the mixture to 0 °C and slowly quench the

reaction by adding saturated aqueous NH₄Cl solution.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with diethyl ether (3x).
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Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield crude

6-Bromo-2-hexanol.

Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl

acetate gradient) to obtain the pure alcohol.

Spectroscopic Data Acquisition
NMR Spectroscopy (¹H and ¹³C):

Dissolve a small amount (5-10 mg) of purified 6-Bromo-2-hexanol in approximately 0.6

mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal

standard.

Transfer the solution to a 5 mm NMR tube.

Acquire the spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Process the spectra (Fourier transform, phase correction, and baseline correction) to

obtain the final ¹H and ¹³C NMR spectra.

IR Spectroscopy:

As 6-Bromo-2-hexanol is a liquid, acquire the spectrum using a neat sample.

Place a drop of the liquid between two KBr or NaCl salt plates to create a thin film.

Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

Record the spectrum using a Fourier-Transform Infrared (FT-IR) spectrometer over a

range of 4000-400 cm⁻¹.

Mass Spectrometry:

Introduce a dilute solution of the sample (e.g., in methanol or acetonitrile) into the mass

spectrometer.
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For volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for

simultaneous separation and analysis.

Use Electron Ionization (EI) at 70 eV to generate fragments.

Acquire the mass spectrum over a suitable m/z range (e.g., 40-250 amu).

Visualization of Analytical Workflow
The following diagrams illustrate the logical process for structure elucidation and the predicted

fragmentation behavior of the molecule.

Structure Elucidation Workflow for 6-Bromo-2-hexanol

Molecular Formula
C₆H₁₃BrO

Mass Spectrometry

Determine MW & Isotopic Pattern

IR Spectroscopy

Identify Functional Groups

NMR Spectroscopy
(¹H, ¹³C, COSY, HSQC)

Determine Connectivity

Confirmed Structure:
6-Bromo-2-hexanol

Confirm MW & Key Fragments
(m/z 45, M-H₂O)

Confirm -OH group
(~3400 cm⁻¹)

Confirm C-H Framework
(CH₃-CH(OH)-...)

Click to download full resolution via product page

Caption: Logical workflow for the structure elucidation of 6-Bromo-2-hexanol.
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Predicted Mass Spectrometry Fragmentation of 6-Bromo-2-hexanol

[C₆H₁₃BrO]⁺
m/z 180/182

[C₆H₁₁Br]⁺
m/z 162/164

- H₂O

[C₆H₁₃O]⁺
m/z 101

- Br•

[C₂H₅O]⁺
m/z 45

α-cleavage

[C₅H₁₀Br]⁺
m/z 149/151

- CH₃•

Click to download full resolution via product page

Caption: Key predicted fragmentation pathways for 6-Bromo-2-hexanol in EI-MS.

Conclusion
The definitive structure of 6-Bromo-2-hexanol can be elucidated through a synergistic

application of modern spectroscopic techniques. Mass spectrometry will confirm the molecular

weight and the presence of a bromine atom. IR spectroscopy will identify the hydroxyl

functional group. Finally, ¹H and ¹³C NMR spectroscopy will unambiguously establish the

connectivity of the carbon skeleton, placing the hydroxyl group at the C2 position and the

bromine atom at the C6 position, thereby distinguishing it from all other isomers. The protocols

and predicted data herein serve as a robust guide for the synthesis and characterization of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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